2-Amino-5-(2-methylpropyl)-4,5,6-trihydrobenzothiazol-7-one

• IUPAC Name: 2-amino-5-(2-methylpropyl)-5,6-dihydro-4H-1,3-benzothiazol-7-one
• InChI: InChI=1S/C11H16N2OS/c1-6(2)3-7-4-8-10(9(14)5-7)15-11(12)13-8/h6-7H,3-5H2,1-2H3,(H2,12,13)
• InChI Key: GAUUPODYGAUQPH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1CC2=C(C(=O)C1)SC(=N2)N
• Molecular Formula: C11H16N2OS
• DSSTOX Substance ID: DTXSID101185307
• Molecular Weight: 224.32 g/mol
• CAS RN: 1023850-59-0

Description

The compound "2-Amino-5-(2-methylpropyl)-4,5,6-trihydrobenzothiazol-7-one" is a derivative of the benzothiazole family, which is a class of heterocyclic compounds containing a benzene ring fused to a thiazole ring. Benzothiazoles are known for their diverse biological activities and applications in various fields, including materials science and pharmaceuticals.

Synthesis Analysis

The synthesis of benzothiazole derivatives often involves the cyclization of thioureas or the condensation of 2-aminobenzothiazole with other reagents. For example, 2-aminobenzothiazole has been used as a starting material to synthesize various substituted benzothiazoles, as demonstrated in the synthesis of 6-(N-isopropyl)amidino-2-methylbenzothiazole and its derivatives . Similarly, 2-aminobenzothiazole reacted with dimethyl but-2-ynedioate to form methyl 2-oxopyrimido[2,1-b]benzothiazole-4-carboxylate, showcasing the reactivity of the amino group in such compounds .

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives can be determined using techniques such as X-ray crystallography. For instance, the crystal structures of substituted amidino-benzothiazoles have been determined, revealing the bond distances and angles, as well as the orientation of substituents around the benzothiazole ring . These structural analyses are crucial for understanding the properties and reactivity of the compounds.

Chemical Reactions Analysis

Benzothiazole derivatives can participate in various chemical reactions, including nucleophilic substitution and cyclization. The nitrogen and carbon nucleophilicities of 2-aminothiazoles have been assessed through coupling with superelectrophilic reagents, indicating that these compounds can behave as carbon nucleophiles . Additionally, 2-aminopyridines have been converted into 5-substituted derivatives, which suggests that similar reactivity might be expected for 2-amino-5-(2-methylpropyl)-4,5,6-trihydrobenzothiazol-7-one .

Physical and Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives can be characterized using various analytical techniques. High-performance liquid chromatography (HPLC) has been employed to quantitatively analyze 2-amino-4-methylbenzothiazole, providing insights into its purity and stability . The solubility, melting point, and other physicochemical properties are essential for the practical application of these compounds.